Cas no 2034271-43-5 (2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034271-43-5
• MF: C₁₅H₁₂FNO₃S₂
• MW: 337.389084815979
• CID: 6147894
• PubChem ID: 121019127
• Update Time: 2025-07-22

2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• 2-fluoro-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide
• 2034271-43-5
• 2-fluoro-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• AKOS026702222
• 2-fluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzene-1-sulfonamide
• F6516-0250

• Inchi： 1S/C15H12FNO3S2/c16-12-4-1-2-6-15(12)22(18,19)17-10-11-7-8-13(20-11)14-5-3-9-21-14/h1-9,17H,10H2
• InChI Key： LKQOYNJBLDWKIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O

Computed Properties

• Exact Mass: 337.02426375g/mol
• Monoisotopic Mass: 337.02426375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide

Introduction to 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034271-43-5)

2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034271-43-5, represents a fusion of heterocyclic aromatic systems with sulfonamide functionalities, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide incorporates several key pharmacophoric elements that are highly relevant to contemporary drug design strategies. The presence of a fluoro substituent at the para position of the benzene ring is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of small molecules. Additionally, the compound features a thiophene-furan moiety linked to a benzene sulfonamide group, which introduces both aromatic and heterocyclic components that can interact with biological targets in diverse ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The fluoro substituent and the sulfonamide group in this compound are known to influence its interactions with enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. Studies have suggested that sulfonamides exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties, which are attributed to their ability to disrupt essential metabolic pathways in pathogens or cancer cells.

The thiophen-2-ylfuran component of the molecule adds another layer of complexity, as thiophenes and furans are well-documented scaffolds in medicinal chemistry due to their structural versatility and biological activity. For instance, derivatives of thiophene-furan systems have been explored for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of these heterocyclic rings into 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide may contribute to its ability to modulate specific biological pathways by engaging with target proteins or enzymes through hydrophobic interactions, hydrogen bonding, or other non-covalent forces.

In the context of drug discovery, the synthesis and characterization of 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide represent an important step toward understanding how structural modifications can influence biological activity. Researchers often employ high-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) approaches to identify lead compounds with desired pharmacological properties. The unique combination of functional groups in this compound makes it an attractive candidate for further investigation using these methodologies.

Moreover, the role of fluorine-containing compounds in modern medicine cannot be overstated. The fluoro substituent in 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide is particularly significant, as it has been shown to improve the bioavailability and binding affinity of numerous drugs. For example, fluoroquinolones are a class of antibiotics that rely on fluorine atoms to enhance their efficacy against bacterial infections. Similarly, fluorinated sulfonamides have been investigated for their potential use in treating metabolic disorders and inflammatory conditions.

The sulfonamide moiety is another critical feature of this compound that warrants further discussion. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial effects against Gram-positive bacteria such as *Staphylococcus aureus* and *Streptococcus pneumoniae*. Additionally, sulfonamides have been used in the development of drugs that target enzymes involved in glucose metabolism, such as dihydropteroate synthase (DHPS), which is relevant for treating bacterial infections caused by *Mycoplasma pneumoniae*.

Recent studies have also highlighted the importance of thiophene-furan derivatives in medicinal chemistry. These heterocyclic systems have been shown to exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. For instance, certain thiophene-furan compounds have demonstrated efficacy in reducing inflammation-related symptoms in animal models of arthritis and other chronic inflammatory diseases.

The combination of these pharmacophoric elements—fluorine substitution, sulfonamide functionality, and thiophene-furan moieties—makes 2-fluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide a versatile scaffold for developing novel therapeutic agents. Researchers may explore derivatives of this compound to optimize its pharmacokinetic properties or enhance its binding affinity for specific biological targets. Additionally, computational studies could help predict new analogs with improved efficacy or reduced toxicity.

In conclusion, 2-fluoro-N-{5-(thiophen-2 - yl)furan - 2 - ylmethyl}benzene - 1 - sulfonamide represents a promising compound for further investigation in pharmaceutical chemistry. Its unique structural features—particularly the presence of a fluoro substituent, 5 - (thiophen - 2 - ylfuran - 2 - ylmethyl) group, and sulfonamide moiety—make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for fluorinated sulfonamides and thiophene-furan derivatives, this compound may play an important role in advancing therapeutic strategies across multiple medical disciplines.